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Compound of Interest

3-(2-Ethoxyethoxy)aniline
Compound Name:

hydrochloride
CAS No.: 1049787-84-9
Cat. No.: B3021175

Get Quote

Part 1: Executive Summary & Immediate Directives
Status:HAZARDOUS SUBSTANCE — TOXIC & ENVIRONMENTAL POLLUTANT[1][2]

3-(2-Ethoxyethoxy)aniline hydrochloride is an aniline derivative characterized by its toxicity
to the hematopoietic system (blood) and high aquatic toxicity.[1] It must be managed as
Hazardous Chemical Waste. Under no circumstances should this compound enter municipal
sewage systems or general refuse streams.[3]

CRITICAL "DO NOT" LIST:
* DO NOT dispose of down the sink or drain.[4] (High aquatic toxicity).[2][3][4]1[5][6][7][8][9]

+ DO NOT mix with strong oxidizers (e.g., bleach, nitric acid) or nitrosating agents (risk of
explosive diazonium salt formation).

* DO NOT dispose of in "Regular Trash" or "Biohazard" bins (unless chemically contaminated
sharps).
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Part 2: Hazard Identification & Risk Assessment[1][2]

To validate the disposal protocol, one must understand the specific hazards driving these
requirements.[4][6] This compound combines the systemic toxicity of anilines with the solubility

properties of glycol ethers.

Chemical Identity[1][5][6][10][11]
e Chemical Name: 3-(2-Ethoxyethoxy)aniline hydrochloride[1]

o Free Base CAS: 116998-62-0 (Reference for parent amine)[1]
e Chemical Family: Aromatic Amine / Aniline Derivative[1]

e Form: Solid (Crystalline powder), likely hygroscopic.[3]

Key Hazard Profile (GHS Classification)
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Part 3: Waste Classification & Segregation[1][7]

Proper segregation is the first step in the disposal workflow. This compound does not typically
have a specific named RCRA "P" or "U" code but is regulated based on its characteristics and

toxicity.
Regulatory Classification (RCRA/EPA):

o Primary Classification: Toxic Waste (Characteristic or Listed via "Aniline" generic rules

depending on state).

o DOT Shipping Name: Toxic solids, organic, n.o.s. (3-(2-Ethoxyethoxy)aniline
hydrochloride).[1]

o UN Number: UN 2811 (Generic for toxic organic solids) or UN 1548 (Specific to Aniline
Hydrochloride - preferred if pure).

Segregation Rules:

o Store With: Toxic Organics, other Amines/Amides.

e Incompatible With:
o Acids: While it is a salt, mixing with strong acids can generate heat.
o Oxidizers: Reaction with peroxides or permanganates can be violent.

o Aldehydes/Ketones: Can form imines (Schiff bases), altering waste properties.

Part 4: Step-by-Step Disposal Protocol

This protocol is designed to be self-validating: every step ensures containment of the hazard.

Scenario A: Disposal of Pure Solid Chemical

Applicability: Expired inventory, surplus dry chemical.[1]

» Container Selection: Use a chemically compatible container (High-Density Polyethylene -
HDPE or Amber Glass).
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o Labeling: Apply a hazardous waste label immediately.

o Must include: Full chemical name (no abbreviations), "TOXIC," start date of accumulation.
e Transfer:

o Perform inside a Chemical Fume Hood.

o Wear double nitrile gloves, lab coat, and safety glasses.

o Transfer solid carefully to avoid dust generation.[6]
e Sealing: Cap tightly. Parafilm is recommended to prevent loosening during transport.

o Secondary Containment: Place the sealed container into a secondary bin (e.g., plastic tub) to
capture potential leaks.

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures/Solutions)

Applicability: HPLC waste, reaction mother liquors.[1]
e Characterize the Solvent:
o Halogenated: (e.g., DCM, Chloroform) -> Segregate to Halogenated Waste.[1]

o Non-Halogenated: (e.g., Methanol, Ethanol, DMSO) -> Segregate to Non-Halogenated
Waste.[1]

o Agueous: (e.g., Water, Buffers) -> Segregate to Aqueous Toxic Waste.[1]

e pH Check: If the solution is highly acidic (due to the HCI salt), neutralize to pH 5-9 only if
your facility's protocol requires it for bulk storage. Otherwise, label as "Acidic Toxic Waste."

» Labeling: List all constituents (e.g., "Methanol 90%, 3-(2-Ethoxyethoxy)aniline HCI| 10%").

Scenario C: Contaminated Debris (Solids)

Applicability: Gloves, weighing boats, paper towels.[1]
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e Collection: Do not use standard trash cans. Use a yellow hazardous waste bag or a
dedicated solid waste drum.

» Double Bagging: If the debris is heavily soiled (visible powder), double bag it in 6-mil
polyethylene bags.

e Sharps: If dissolved in a syringe, dispose of the entire unit in a Red Chemically
Contaminated Sharps Container.

Part 5: Spill Response Workflow

Immediate Action Required: Evacuate the immediate area if dust is airborne.[6] PPE Required:
N95 or P100 Respirator (if powder is loose), Double Nitrile Gloves, Chemical Goggles.
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Figure 1: Decision logic for spill response.[1] Note that "dampening" the spill is critical to
prevent inhalation of toxic dust.

Part 6: Final Disposal Method (End-of-Life)

The laboratory's responsibility ends when the waste is handed over to a certified waste
disposal contractor. However, understanding the final fate ensures you select the correct waste
stream.

o Preferred Method:High-Temperature Incineration.
o Why: Incineration at >1000°C ensures complete destruction of the aromatic ring.

o Requirement: The facility must have scrubbers to capture Nitrogen Oxides (NOx) and
Hydrogen Chloride (HCI) gas generated during combustion [3].

» Alternative: Fuel Blending (if in high BTU solvent).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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